Cas no 900011-92-9 (2-(3,4-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 2-(3,4-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 900011-92-9
• MF: C₂₃H₂₆N₂O₆S
• MW: 458.527345180511
• CID: 5493701
• Update Time: 2025-07-20

2-(3,4-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine, 1-(2,5-dimethoxyphenyl)-2-[(3,4-dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydro-
• 2-(3,4-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

• Inchi： 1S/C23H26N2O6S/c1-28-16-7-9-20(29-2)18(14-16)23-19-6-5-11-24(19)12-13-25(23)32(26,27)17-8-10-21(30-3)22(15-17)31-4/h5-11,14-15,23H,12-13H2,1-4H3
• InChI Key： MBGOOFPHFSLERM-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(S(C1=CC=C(OC)C(OC)=C1)(=O)=O)C2C1=CC(OC)=CC=C1OC

Additional information on 2-(3,4-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

Recent Advances in the Study of 2-(3,4-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS: 900011-92-9)

The compound 2-(3,4-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS: 900011-92-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity towards specific molecular targets. The results suggest that this compound exhibits promising inhibitory activity against certain kinases, making it a potential candidate for further drug development.

In addition to its biological activity, the synthetic routes for 2-(3,4-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine have been optimized to improve yield and purity. Recent publications describe novel catalytic methods that enhance the efficiency of the sulfonylation and cyclization steps, which are critical for the compound's structural integrity. These advancements are expected to facilitate large-scale production for preclinical studies.

Pharmacokinetic and toxicity studies have also been conducted to evaluate the compound's suitability for therapeutic use. Preliminary data indicate favorable absorption and distribution profiles, with minimal off-target effects observed in in vitro and in vivo models. However, further investigations are required to assess its long-term safety and efficacy in more complex biological systems.

In conclusion, 2-(3,4-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activity, coupled with recent synthetic and pharmacological advancements, underscores its potential in addressing unmet medical needs. Future research should focus on expanding its therapeutic applications and optimizing its drug-like properties.